Cas no 1551711-18-2 (1-(2-methylphenyl)-1H-1,3-benzodiazole-6-carboxylic acid)

• Product Name: 1-(2-methylphenyl)-1H-1,3-benzodiazole-6-carboxylic acid
• CAS No: 1551711-18-2
• MF: C₁₅H₁₂N₂O₂
• MW: 252.267983436584
• CID: 6388444
• PubChem ID: 82791129
• Update Time: 2025-05-22

1-(2-methylphenyl)-1H-1,3-benzodiazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7455597
• 1551711-18-2
• 1-(2-methylphenyl)-1H-1,3-benzodiazole-6-carboxylic acid
• AKOS021109492

• Inchi： 1S/C15H12N2O2/c1-10-4-2-3-5-13(10)17-9-16-12-7-6-11(15(18)19)8-14(12)17/h2-9H,1H3,(H,18,19)
• InChI Key： DHTAOGFJEXZAHE-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=C(C=1)N(C=N2)C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 252.089877630g/mol
• Monoisotopic Mass: 252.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-(2-methylphenyl)-1H-1,3-benzodiazole-6-carboxylic acid

Introduction to 1-(2-Methylphenyl)-1H-1,3-Benzodiazole-6-Carboxylic Acid (CAS No. 1551711-18-2)

The compound 1-(2-methylphenyl)-1H-1,3-benzodiazole-6-carboxylic acid, identified by the CAS registry number CAS No. 1551711-18-2, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of benzodiazoles, which are heterocyclic aromatic compounds known for their unique electronic properties and structural versatility. The presence of the carboxylic acid group at the 6-position and the 2-methylphenyl substituent at the 1-position introduces additional functional diversity, making this compound a subject of interest in both academic research and industrial development.

Recent studies have highlighted the importance of benzodiazole derivatives in fields such as optoelectronics, pharmaceuticals, and material science. For instance, researchers have explored the use of this compound in designing advanced materials for light-emitting diodes (LEDs) due to its excellent luminescent properties. The substitution pattern of this molecule allows for fine-tuning of its electronic characteristics, which is crucial for optimizing device performance. Moreover, the carboxylic acid group provides opportunities for further functionalization, enabling the creation of hybrid materials with tailored properties.

In the realm of pharmaceutical chemistry, this compound has shown promise as a potential lead molecule for drug discovery. Its structural features make it an ideal candidate for exploring interactions with biological targets, such as enzymes and receptors. Recent computational studies have demonstrated that the benzodiazole core can act as a scaffold for binding to specific protein domains, suggesting its potential role in therapeutic applications. Furthermore, the methylphenyl substituent may enhance pharmacokinetic properties, such as bioavailability and stability, which are critical for drug candidates.

The synthesis of 1-(2-methylphenyl)-1H-1,3-benzodiazole-6-carboxylic acid involves a multi-step process that typically includes condensation reactions and subsequent functionalization steps. Researchers have optimized synthetic routes to achieve high yields and purity levels, ensuring that the compound is readily available for further studies. The use of advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, has enabled precise characterization of this compound, confirming its structure and purity.

In terms of environmental applications, this compound has been investigated for its role in catalytic processes and pollution control. Its ability to act as a catalyst in organic reactions under mild conditions has attracted attention from green chemistry researchers. Additionally, studies have explored its potential as an adsorbent for heavy metal ions in aqueous solutions, offering a sustainable solution for water purification.

The versatility of CAS No. 1551711-18-2 lies in its ability to serve as a building block for more complex molecules. By modifying the substituents on the benzodiazole ring or incorporating additional functional groups, scientists can create derivatives with enhanced properties tailored to specific applications. This adaptability underscores the importance of this compound in driving innovation across multiple disciplines.

In conclusion, 1-(2-methylphenyl)-1H-1,3-benzodiazole-6-carboxylic acid (CAS No. 15517170900) is a versatile and intriguing molecule with a wide range of potential applications. Its unique chemical structure and functional groups make it a valuable tool in research and development across various fields. As scientific advancements continue to unfold, this compound is expected to play an increasingly significant role in shaping future technologies and therapies.